1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine

• IUPAC Name: (4-bromo-5-ethylthiophen-2-yl)-(4-propylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H21BrN2OS/c1-3-5-16-6-8-17(9-7-16)14(18)13-10-11(15)12(4-2)19-13/h10H,3-9H2,1-2H3
• InChI Key: KUTZAULSEKXSIP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)C2=CC(=C(S2)CC)Br
• Molecular Formula: C14H21BrN2OS
• Molecular Weight: 345.30 g/mol

Description

1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine, also known as BTPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. BTPP is a piperazine derivative that has been synthesized through a multi-step process.

Scientific Research Applications

1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine has shown potential therapeutic properties in various scientific research applications. One of the significant applications of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine is in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that is essential for cognitive function.

Mechanism of Action

The mechanism of action of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine is based on its ability to inhibit the activity of acetylcholinesterase. Acetylcholinesterase is an enzyme that is responsible for the breakdown of acetylcholine, which is a neurotransmitter that plays a crucial role in cognitive function. By inhibiting the activity of acetylcholinesterase, 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine increases the levels of acetylcholine, which leads to an improvement in cognitive function.
Biochemical and Physiological Effects
1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine has been shown to have various biochemical and physiological effects. One of the significant effects of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine is its ability to improve cognitive function. 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine has also been shown to have antioxidant properties, which can protect against oxidative stress. Additionally, 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine has been shown to have anti-inflammatory properties, which can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine for lab experiments is its ability to improve cognitive function. This property makes 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine a valuable tool for studying neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. However, one of the limitations of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine is its potential toxicity. Further research is needed to determine the safe dosage range of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine.

Future Directions

There are several future directions for the use of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine in scientific research. One of the significant directions is the development of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine-based drugs for the treatment of neurological disorders. Another direction is the investigation of the potential use of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine in the treatment of other diseases such as cancer and cardiovascular disease. Additionally, further research is needed to determine the safe dosage range of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine and its potential side effects.
Conclusion
1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine has been shown to improve cognitive function and has antioxidant and anti-inflammatory properties. The development of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine-based drugs for the treatment of neurological disorders and the investigation of its potential use in the treatment of other diseases are promising future directions for 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine research. However, further research is needed to determine the safe dosage range of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-propylpiperazine and its potential side effects.